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Compound of Interest

Compound Name: Fluorad FC 430

Cat. No.: B1171936

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Fluorad FC-430 is a discontinued per- and polyfluoroalkyl substance (PFAS)
formerly manufactured by 3M. Due to its proprietary nature and discontinuation, a complete
dataset of its physicochemical properties is not publicly available. This guide compiles the
available information and outlines general experimental protocols for the characterization of
similar fluorochemical surfactants.

Executive Summary

Fluorad FC-430 is a non-ionic, polymeric fluorochemical surfactant known for its exceptional
ability to lower surface tension in both aqueous and organic systems.[1][2] Its high thermal
stability and broad solubility made it a versatile additive in various industrial applications,
including coatings, inks, and polymers.[1] This document provides a summary of the known
physical and chemical properties of Fluorad FC-430 and describes the general experimental
methodologies used to characterize such materials.

Chemical and Physical Properties

The chemical structure of Fluorad FC-430 is proprietary, but it is described as a fluoroaliphatic
polymeric ester.[1] As a polymeric substance, it does not have a defined molecular weight.
Much of the quantitative physical data for Fluorad FC-430 is not available in the public domain.

Quantitative Physical Properties
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The available quantitative data for Fluorad FC-430 is limited. The following table summarizes
the known values.

Property Value Source(s)

Clear, colorless to slightly
Appearance ] o [2]
yellow viscous liquid

Surface Tension 18-22 mN/m [1]
Specific Gravity 1.14 g/cc [3] (historical data)
Thermal Stability Stable up to 200°C [1]

Jualitative Physical and Chemical :

Property Description Source(s)

Soluble in polar solvents (e.g.,
Solubili water, alcohols) and non-polar
olubili
Y media (e.g., hydrocarbons,

esters).

) Non-ionic, polymeric
Chemical Class ) [1]
fluorochemical surfactant.

. Decomposes above 200°C to
Decomposition ] [1]
release hydrogen fluoride (HF).

Experimental Protocols

Detailed experimental protocols for the characterization of Fluorad FC-430 are not publicly
available. However, the following sections describe standard methodologies for determining the
key properties of fluorosurfactants.

Surface Tension Measurement

The surface tension of a liquid is a measure of the cohesive energy present at the interface of
the liquid. For surfactants like Fluorad FC-430, this is a critical parameter indicating its
effectiveness at reducing surface energy.
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Methodology: Wilhelmy Plate or Du Nouly Ring Method (ASTM D1331)

e Preparation: A solution of the surfactant is prepared at a known concentration in a suitable
solvent (e.g., deionized water).

e Instrumentation: A tensiometer equipped with either a platinum Wilhelmy plate or a Du Nouy
ring is used.

e Procedure:
o The plate or ring is meticulously cleaned and attached to a sensitive balance.
o The plate or ring is brought into contact with the surface of the surfactant solution.

o The force required to pull the plate or ring through the surface of the liquid is measured.
This force is directly related to the surface tension.

» Data Analysis: The surface tension is calculated from the measured force, taking into
account the dimensions of the plate or ring.

Thermal Stability Assessment

Thermogravimetric Analysis (TGA) is a standard method for determining the thermal stability of
a material by measuring its change in mass as a function of temperature.

Methodology: Thermogravimetric Analysis (TGA)

o Sample Preparation: A small, accurately weighed sample of the material is placed in a TGA
sample pan.

 Instrumentation: A thermogravimetric analyzer is used. The instrument consists of a precision
balance and a furnace.

e Procedure:
o The sample is heated at a constant rate in a controlled atmosphere (e.g., nitrogen or air).

o The mass of the sample is continuously monitored as the temperature increases.
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o Data Analysis: The resulting data is plotted as mass versus temperature. The onset
temperature of decomposition is the primary indicator of thermal stability.[4][5]

Solubility Determination

The solubility of a surfactant in various solvents is a key indicator of its application range.
Methodology: Visual Inspection Method

e Preparation: A series of vials are prepared, each containing a known volume of a specific
solvent.

e Procedure:
o Asmall, pre-weighed amount of the surfactant is added to each vial.
o The vials are agitated (e.g., using a vortex mixer or shaker) for a specified period.

o The solutions are allowed to stand and are then visually inspected for any undissolved
material.

o Data Analysis: The solubility is typically reported in qualitative terms (e.g., soluble, partially
soluble, insoluble) or semi-quantitatively (e.g., >10 mg/mL).

Visualization of Experimental Workflow

The following diagram illustrates a general workflow for the physicochemical characterization of
a fluorosurfactant like Fluorad FC-430.
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Caption: Workflow for Fluorosurfactant Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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